Cas no 1447802-57-4 (Phthalic acid 1-ethyl 2-isobutyl ester)

• Product Name: Phthalic acid 1-ethyl 2-isobutyl ester
• CAS No: 1447802-57-4
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 1005661
• PubChem ID: 91757390
• Update Time: 2025-04-20

Phthalic acid 1-ethyl 2-isobutyl ester Chemical and Physical Properties

Names and Identifiers

• Phthalic acid 1-ethyl 2-isobutyl ester
• 1-TERT-BUTYL 2-ETHYL PHTHALATE
• 1447802-57-4
• DTXSID001334561
• Ethyl 2-methyl-2-propanyl phthalate

• Inchi： 1S/C14H18O4/c1-5-17-12(15)10-8-6-7-9-11(10)13(16)18-14(2,3)4/h6-9H,5H2,1-4H3
• InChI Key： FDHYJOOPLRXTBK-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 250.12050905g/mol
• Monoisotopic Mass: 250.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.6Ų